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Compound of Interest

Compound Name: Bms 180742

Cat. No.: B1667161

Essential Safety and Handling Guide for Bms
180742

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Bms 180742. Adherence to these procedures is vital
for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Classification

While a specific Safety Data Sheet (SDS) for Bms 180742 is not readily available, the following
hazard classification is based on a similar compound, BMS 182874, and general knowledge of
potent pharmaceutical compounds.[1] Users should handle Bms 180742 with the assumption
that it is a potent and hazardous substance.

GHS Classification (Assumed)[1]

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 Harmful if swallowed.
Acute Aquatic Toxicity 1 Very toxic to aquatic life.

) ] o Very toxic to aquatic life with
Chronic Aquatic Toxicity 1 )
long lasting effects.
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Potential Health Effects:

Eye Contact: May cause serious eye irritation.[2][3]

Skin Contact: May cause skin irritation. Prolonged or repeated exposure may lead to skin
dryness or cracking.[2][3]

Inhalation: May cause respiratory tract irritation.[3]

Ingestion: Harmful if swallowed.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Bms 180742 to
minimize exposure to hazardous materials.[4]

Required PPE for Handling Bms 180742

PPE Category Item Specifications

Double-gloving with nitrile or
Hand Protection Gloves neoprene gloves is
recommended.[5]

Chemical splash goggles or
Eye Protection Safety Glasses/Goggles safety glasses with side
shields.[5][6]

A fully buttoned, fluid-resistant

Body Protection Lab Coat
lab coat.[4]

An appropriate respirator
should be used when handling
Respiratory Protection Respirator the powder form or when there

is a risk of aerosol generation.

[1](6]

Impermeable, closed-toe
Foot Protection Closed-toe Shoes shoes must be worn at all

times in the laboratory.[4]
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Experimental Workflow and Handling Procedures

A systematic approach to handling Bms 180742 is crucial for safety and experimental integrity.
The following workflow outlines the key steps from material receipt to disposal.
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Caption: Experimental workflow for handling Bms 180742.

Step-by-Step Handling Protocol:
e Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.

o Storage: Store the compound in a tightly sealed container in a cool, well-ventilated area,
away from incompatible materials such as strong acids, bases, and oxidizing agents.[1]
Recommended storage temperatures are -20°C for powder or -80°C in solvent.[1]

o Preparation: Before handling, ensure all necessary PPE is donned correctly.[4]

» Weighing and Aliquoting: Handle the solid form of Bms 180742 in a chemical fume hood or
other ventilated enclosure to avoid inhalation of dust.

e Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing.

» Experimentation: Conduct all experimental procedures involving Bms 180742 within a
designated and clearly marked area.

o Decontamination: After use, decontaminate all surfaces and equipment with an appropriate
cleaning agent.
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* Waste Segregation: All waste contaminated with Bms 180742, including disposable PPE,
must be segregated into a designated, labeled hazardous waste container.

Emergency Procedures: Spill and Exposure
Response

Immediate and appropriate action is critical in the event of a spill or personnel exposure.

Spill Response Personnel Exposure

Spill Occurs

Exposure Occurs

Evacuate Immediate Area Remove Contaminated Clothing

Skin Contact Inhalation

Notify Supervisor and EHS Wash with Soap and Water Rinse with Water for 15 mins Move to Fresh Air

Absorb with Inert Material

Seek Medical Attention

Clean and Decontaminate Area

Dispose of as Hazardous Waste

Click to download full resolution via product page
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Caption: Emergency response plan for spills and exposure.

First Aid Measures:

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

o Skin Contact: In case of contact, immediately wash skin with soap and copious amounts of
water. Remove contaminated clothing and shoes. Seek medical attention if irritation persists.

[2]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.[2]

 Ingestion: If swallowed, wash out mouth with water provided person is conscious. Call a
physician. Do not induce vomiting.[2]

Disposal Plan

All waste containing Bms 180742 must be treated as hazardous waste.

Waste Disposal Guidelines

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.bmsfrance.eu/wp-content/uploads/documents/fiches-securite/en/31688_AA_polymer_remover-EN-FS-23-10-18.pdf
https://www.bmsfrance.eu/wp-content/uploads/documents/fiches-securite/en/31688_AA_polymer_remover-EN-FS-23-10-18.pdf
https://www.bmsfrance.eu/wp-content/uploads/documents/fiches-securite/en/31688_AA_polymer_remover-EN-FS-23-10-18.pdf
https://www.bmsfrance.eu/wp-content/uploads/documents/fiches-securite/en/31688_AA_polymer_remover-EN-FS-23-10-18.pdf
https://www.benchchem.com/product/b1667161?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Waste Type Disposal Procedure

Dispose of in accordance with local, state, and
Unused Material federal regulations. Do not allow to enter drains

or waterways.

Disposable labware should be placed in a
) designated hazardous waste container.
Contaminated Labware )
Reusable labware must be decontaminated

before washing.

All used PPE (gloves, lab coats, etc.) must be

Contaminated PPE )
disposed of as hazardous waste.

Collect in a designated aqueous hazardous

Aqueous Solutions )
waste container.

Collect in a designated organic hazardous

Organic Solutions )
waste container.

Dispose of contents and container to an approved waste disposal plant.[1]

By adhering to these safety protocols, researchers can minimize the risks associated with
handling the potent compound Bms 180742 and ensure a safe and productive research
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Bms
180742]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667161#personal-protective-equipment-for-
handling-bms-180742]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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